DIPHENHYDRAMINE DIPHENHYDRAMINE Diphenhydramine is a first generation antihistamine and ethanolamine with sedative and anti-allergic properties. Diphenhydramine competitively inhibits the histamine-1 (H1) receptor, thereby alleviating the symptoms caused by endogenous histamine on bronchial, capillary and gastrointestinal smooth muscles. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.
Diphenhydramine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold. It is also commonly used as a mild sleeping aid. Diphenhydramine has not been linked to instances of clinically apparent acute liver injury.
Diphenhydramine, also known as benylin or benadryl, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Diphenhydramine is a drug which is used for the treatment of symptoms associated with vertigo/meniere's disease, nausea and vomiting, motion sickness and insect bite. Diphenhydramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diphenhydramine has been primarily detected in blood. Within the cell, diphenhydramine is primarily located in the membrane (predicted from logP). In humans, diphenhydramine is involved in the diphenhydramine H1-antihistamine action pathway. Diphenhydramine is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 58-73-1
VCID: VC0000027
InChI: InChI=1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
SMILES: CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
Molecular Formula: C17H21NO
Molecular Weight: 255.35 g/mol

DIPHENHYDRAMINE

CAS No.: 58-73-1

ADC Toxins

VCID: VC0000027

Molecular Formula: C17H21NO

Molecular Weight: 255.35 g/mol

DIPHENHYDRAMINE - 58-73-1

CAS No. 58-73-1
Product Name DIPHENHYDRAMINE
Molecular Formula C17H21NO
Molecular Weight 255.35 g/mol
IUPAC Name 2-benzhydryloxy-N,N-dimethylethanamine
Standard InChI InChI=1S/C17H21NO/c1-18(2)13-14-19-17(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,17H,13-14H2,1-2H3
Standard InChIKey ZZVUWRFHKOJYTH-UHFFFAOYSA-N
SMILES CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
Canonical SMILES CN(C)CCOC(C1=CC=CC=C1)C2=CC=CC=C2
Appearance Solid powder
Boiling Point 150-165 °C at 2.00E+00 mm Hg
Colorform Oil
Melting Point 161-162
168.0 °C
168°C
Physical Description Solid
Description Diphenhydramine is a first generation antihistamine and ethanolamine with sedative and anti-allergic properties. Diphenhydramine competitively inhibits the histamine-1 (H1) receptor, thereby alleviating the symptoms caused by endogenous histamine on bronchial, capillary and gastrointestinal smooth muscles. This prevents histamine-induced bronchoconstriction, vasodilation, increased capillary permeability, and GI smooth muscle spasms.
Diphenhydramine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold. It is also commonly used as a mild sleeping aid. Diphenhydramine has not been linked to instances of clinically apparent acute liver injury.
Diphenhydramine, also known as benylin or benadryl, belongs to the class of organic compounds known as diphenylmethanes. Diphenylmethanes are compounds containing a diphenylmethane moiety, which consists of a methane wherein two hydrogen atoms are replaced by two phenyl groups. Diphenhydramine is a drug which is used for the treatment of symptoms associated with vertigo/meniere's disease, nausea and vomiting, motion sickness and insect bite. Diphenhydramine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Diphenhydramine has been primarily detected in blood. Within the cell, diphenhydramine is primarily located in the membrane (predicted from logP). In humans, diphenhydramine is involved in the diphenhydramine H1-antihistamine action pathway. Diphenhydramine is a potentially toxic compound.
Related CAS 147-24-0 (hydrochloride)
88637-37-0 (citrate (1:1))
Shelf Life Slowly darkens on exposure to light. Stable under ordinary conditions /Diphenhydramine hydrochloride/
Solubility 3060 mg/L (at 37 °C)
In water, 3.06X10+3 mg/L at 37 °C
Synonyms 2-Diphenylmethoxy-N,N-dimethylethylamine
Allerdryl
Benadryl
Benhydramin
Benylin
Benzhydramine
Citrate, Diphenhydramine
Dimedrol
Diphenhydramine
Diphenhydramine Citrate
Diphenhydramine Citrate (1:1)
Diphenhydramine Hydrochloride
Diphenylhydramin
Diphenylhydramine
Dormin
Hydrochloride, Diphenhydramine
Vapor Pressure 5.8X10-6 mm Hg at 25 °C (est)
PubChem Compound 3100
Last Modified Nov 11 2021
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